Cas no 2229314-17-2 (3-amino-2-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol)

• Product Name: 3-amino-2-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol
• CAS No: 2229314-17-2
• MF: C₁₁H₁₆F₂N₂O
• MW: 230.254349708557
• CID: 6429909
• PubChem ID: 165614169
• Update Time: 2025-05-23

3-amino-2-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol
• 3-amino-2-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol
• 2229314-17-2
• EN300-1734319

• Inchi： 1S/C11H16F2N2O/c1-15(2)11-8(7(5-14)6-16)3-4-9(12)10(11)13/h3-4,7,16H,5-6,14H2,1-2H3
• InChI Key： SZNFASDLPFUZMV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(CO)CN)F

Computed Properties

• Exact Mass: 230.12306946g/mol
• Monoisotopic Mass: 230.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-2-2-(dimethylamino)-3,4-difluorophenylpropan-1-ol

Comprehensive Overview of 3-amino-2-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol (CAS No. 2229314-17-2)

The compound 3-amino-2-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol (CAS No. 2229314-17-2) is a fluorinated phenylpropanolamine derivative with a unique structural framework. Its molecular formula, C₁₁H₁₆F₂N₂O, highlights the presence of fluorine atoms and a dimethylamino group, which contribute to its potential applications in pharmaceutical and agrochemical research. The difluorophenyl moiety, combined with the propan-1-ol backbone, makes this compound a subject of interest for drug discovery and material science.

Recent trends in organic chemistry emphasize the importance of fluorinated compounds due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "fluorinated phenylpropanolamine derivatives" or "CAS 2229314-17-2 applications" to explore its utility in medicinal chemistry. The compound's amino alcohol functionality is particularly noteworthy, as it serves as a versatile intermediate for synthesizing chiral ligands or bioactive molecules. Its structural features align with the growing demand for highly functionalized aromatic compounds in asymmetric catalysis.

From a synthetic perspective, 3-amino-2-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol can be prepared via reductive amination or nucleophilic substitution reactions. Its dimethylamino group enhances solubility in polar solvents, while the difluorophenyl ring improves lipophilicity—a balance sought after in CNS-targeting drug candidates. Discussions on platforms like ResearchGate often highlight queries such as "how to purify CAS 2229314-17-2" or "NMR data for fluorinated propanolamines," reflecting practical challenges in handling this compound.

In agrochemical research, the 3,4-difluorophenyl segment is associated with herbicidal and fungicidal activity. Patent databases reveal increasing interest in derivatives of this scaffold for crop protection. SEO-optimized searches like "difluorophenyl propanolamine synthesis" or "CAS 2229314-17-2 price" indicate commercial relevance. The compound’s chiral center also opens avenues for enantioselective studies, a hotspot in green chemistry.

Thermodynamic studies of 3-amino-2-[2-(dimethylamino)-3,4-difluorophenyl]propan-1-ol suggest stability under ambient conditions, though storage in inert atmospheres is recommended. Analytical techniques such as HPLC and LC-MS are critical for quality control, as evidenced by searches for "HPLC methods for CAS 2229314-17-2." Regulatory compliance with REACH and TSCA frameworks further underscores its safe handling protocols.

Future directions may explore its role in PET radiopharmaceuticals, leveraging fluorine-18 isotopes. The compound’s hydrogen-bonding capacity and steric effects also make it a candidate for crystal engineering. As interdisciplinary research grows, CAS 2229314-17-2 exemplifies how tailored fluorination can unlock novel functionalities in organic synthesis.